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Introduction
The sol-gel method offers a versatile and cost-effective route for the synthesis of nickel
dihydroxide (Ni(OH)₂) nanoparticles with controlled particle size and high purity.[1][2] This

method involves the transition of a colloidal suspension (sol) into a gelatinous network (gel),

which can then be processed to obtain the desired nanomaterial.[3][4] Nickel dihydroxide is a

crucial material in various applications, including battery electrodes, supercapacitors,

electrocatalysis, and as a precursor for the synthesis of nickel oxide (NiO) nanoparticles.[1][5]

These subsequent NiO nanoparticles have applications in sensors, photocatalysis, and

magnetic materials.[5][6] The sol-gel process allows for homogeneous mixing of precursors at

a molecular level, leading to uniform and well-crystallized nanoparticles.[2]

Key Synthesis Parameters and Material Properties
The properties of the synthesized nickel dihydroxide and the subsequently formed nickel

oxide are highly dependent on the synthesis parameters. The following tables summarize key

quantitative data from various studies employing the sol-gel method.

Table 1: Influence of Calcination Temperature on NiO Nanoparticle Size
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Precursor
Calcination Temperature
(°C)

Average Particle Size (nm)

Nickel Nitrate Hexahydrate 350 48.5

Nickel Nitrate Hexahydrate 550 45

Nickel Chloride Hexahydrate Not Specified 12.17

Nickel Nitrate Hexahydrate 500 14.08

Nickel Nitrate Hexahydrate 700 15.86

Data compiled from multiple sources.[1][5][7][8]

Table 2: Characterization Data of Sol-Gel Synthesized Nickel Hydroxide and Nickel Oxide
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Material Technique Key Findings

Ni(OH)₂ XRD

Average particle size of

approximately 15.8 nm.

Identified crystallographic

planes include (001), (100),

(101), (102), (110), (111),

(103), (201), and (202).[9]

NiO XRD

Cubic crystal structure.

Identified crystallographic

planes include (111), (200),

(220), (311), and (222).[1][9]

The average crystallite size

can be calculated using the

Debye-Scherrer equation.[7]

Ni(OH)₂ SEM
Shows small powder

agglomerates.[5]

NiO SEM

Reveals spherical and uniform

nanoparticles, though

agglomeration can occur due

to high surface energy.[1]

NiO EDX

Confirms the elemental

composition, showing the

presence of Nickel (Ni) and

Oxygen (O) without significant

impurities.[1][6] One study

reported 67.3% Ni and 32.7%

O.[1]

NiO UV-Vis

The band gap energy of NiO

has been reported to be

around 3.85 eV.[7]

Experimental Workflow Diagram
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The following diagram illustrates the typical workflow for the sol-gel synthesis of nickel
dihydroxide and its subsequent conversion to nickel oxide.

Ni(OH)₂ Synthesis

Post-Synthesis Processing NiO Conversion (Optional)

Dissolve Nickel Precursor
(e.g., Ni(NO₃)₂·6H₂O or NiCl₂·6H₂O)

in Deionized Water

Titrate Nickel Solution
with Alkaline Solution

(Dropwise addition with stirring)

Prepare Alkaline Solution
(e.g., 0.5M NaOH)

Adjust pH to ~11
to form Ni(OH)₂ Precipitate

Continuous Stirring
(2-3 hours)

Aging / Decanting
(e.g., 24 hours) Filter the Precipitate Wash with Deionized Water

(until neutral pH)
Dry in Oven
(e.g., 100°C)

Calcination
(e.g., 350-550°C for 2 hours)

Click to download full resolution via product page

Figure 1: Experimental workflow for sol-gel synthesis of Ni(OH)₂ and NiO.

Detailed Experimental Protocols
This section provides a detailed protocol for the sol-gel synthesis of nickel dihydroxide, which

can be adapted based on specific research needs.

Protocol 1: Synthesis of Nickel Dihydroxide Nanoparticles

Materials:

Nickel (II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) or Nickel (II) chloride hexahydrate

(NiCl₂·6H₂O)

Sodium hydroxide (NaOH)

Deionized water

Magnetic stirrer and stir bar

Burette
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pH meter or pH paper

Beakers

Filtration apparatus (e.g., Buchner funnel and filter paper)

Drying oven

Procedure:

Precursor Solution Preparation: Prepare an aqueous solution of the nickel salt by dissolving

3-4 grams of nickel nitrate hexahydrate in 100 mL of deionized water in a beaker.[2] Stir the

solution using a magnetic stirrer until the salt is completely dissolved.

Alkaline Solution Preparation: Prepare a 0.5 M solution of sodium hydroxide by dissolving

the appropriate amount of NaOH pellets in deionized water.

Sol Formation and Gelation:

Place the beaker with the nickel salt solution on a magnetic stirrer.

Slowly add the 0.5 M NaOH solution dropwise from a burette into the nickel salt solution

while constantly stirring.[2]

Monitor the pH of the solution frequently. Continue adding NaOH until the pH reaches

approximately 11, at which point a green precipitate of nickel dihydroxide will form.[2]

Stirring and Aging:

Continue stirring the solution for 2-3 hours at room temperature (25°C) to ensure a

complete reaction.[5]

After stirring, allow the solution to rest and decant for 24 hours to allow for complete phase

separation and aging of the gel.[5]

Washing and Filtration:

Filter the solid precipitate using a filtration apparatus.
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Wash the collected precipitate several times with deionized water until the pH of the filtrate

is neutral. This step is crucial to remove any unreacted ions.[5]

Drying:

Dry the washed nickel dihydroxide precipitate in an oven at 100°C until a constant

weight is achieved to obtain the final Ni(OH)₂ powder.[5]

Protocol 2: Conversion of Nickel Dihydroxide to Nickel Oxide (Optional)

Materials:

Dried nickel dihydroxide powder (from Protocol 1)

Furnace

Procedure:

Place the dried nickel dihydroxide powder in a suitable crucible.

Calcine the powder in a furnace at a specific temperature, for example, 350°C for 2 hours, to

convert the nickel dihydroxide to nickel oxide.[5] The calcination temperature can be

adjusted to control the particle size of the resulting NiO.[1][8]

Applications
Nickel dihydroxide and nickel oxide nanoparticles synthesized via the sol-gel method have a

wide range of applications due to their desirable properties.

Batteries: Ni(OH)₂ is a widely used material in the positive electrodes of nickel-cadmium (Ni-

Cd) and nickel-metal hydride (Ni-MH) batteries due to its high power density and low toxicity.

[5]

Supercapacitors: The high surface area of NiO makes it a promising material for

supercapacitors.[5]

Sensors: NiO has been utilized in the fabrication of electrochemical sensors for the detection

of various analytes, including arsenic.[6]
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Catalysis: NiO nanoparticles can act as efficient catalysts in various chemical reactions.[1]

Electrochromic Coatings: Sol-gel deposited nickel oxide films have applications in

electrochromic devices.[5]

Safety Precautions
Handle all chemicals with appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.

Perform the synthesis in a well-ventilated area or a fume hood.

Be cautious when handling sodium hydroxide as it is corrosive.

Exercise care when operating the furnace at high temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Nickel Dihydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224685#sol-gel-synthesis-of-nickel-dihydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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